![molecular formula C22H22ClN3O4S B2374287 N-(2-chlorobenzyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide CAS No. 899740-59-1](/img/structure/B2374287.png)
N-(2-chlorobenzyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide
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Description
N-(2-chlorobenzyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H22ClN3O4S and its molecular weight is 459.95. The purity is usually 95%.
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Scientific Research Applications
Drug Development and Molecular Design
Compounds with structural similarities to N-(2-chlorobenzyl)-2-((6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl)thio)acetamide have been explored for their potential in drug development. For instance, the discovery of clinical candidates with aqueous solubility and potent inhibition activities against specific biological targets indicates the relevance of this chemical structure in designing new therapeutics. Such compounds are evaluated for their therapeutic efficacy in models before being considered for clinical development, reflecting their potential in addressing unmet medical needs (Shibuya et al., 2018).
Photovoltaic and Photochemical Applications
Research on benzothiazolinone acetamide analogs, which share a core structural motif with this compound, has demonstrated their utility in photovoltaic efficiency modeling. These compounds exhibit good light harvesting efficiency and potential as photosensitizers in dye-sensitized solar cells, suggesting that similar structures could be explored for renewable energy applications (Mary et al., 2020).
Antimicrobial Activity
The synthesis and evaluation of new diphenylamine derivatives, including those related to this compound, have revealed significant antimicrobial and antifungal activities. This research underscores the potential of such compounds in developing new antimicrobial agents, highlighting the importance of structural modifications to enhance biological activity (Kumar & Mishra, 2015).
Antitumor and Antioxidant Properties
Further studies on N-substituted-2-amino-1,3,4-thiadiazoles, which relate to the core structure of interest, have shown promising antitumor and antioxidant activities. These findings suggest the potential of structurally similar compounds in cancer therapy and as oxidative stress mitigators, opening new avenues for research and development in medicinal chemistry (Hamama et al., 2013).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-[6-(3,4,5-trimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClN3O4S/c1-28-18-10-15(11-19(29-2)22(18)30-3)17-8-9-21(26-25-17)31-13-20(27)24-12-14-6-4-5-7-16(14)23/h4-11H,12-13H2,1-3H3,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRXIRSUPTQYYPQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2=NN=C(C=C2)SCC(=O)NCC3=CC=CC=C3Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClN3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.